2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(3-methoxyphenyl)sulfanyl]pyrimidine

• IUPAC Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(3-methoxyphenyl)sulfanylpyrimidine
• InChI: InChI=1S/C17H11ClF3N3OS/c1-25-11-3-2-4-12(8-11)26-14-5-6-22-16(24-14)15-13(18)7-10(9-23-15)17(19,20)21/h2-9H,1H3
• InChI Key: RFPOZIROXOHJSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)SC2=NC(=NC=C2)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C17H11ClF3N3OS
• Molecular Weight: 397.8 g/mol

Description

This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. It contains a fluorine atom and a pyridine structure, which are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring with a trifluoromethyl group and a chloro group attached. The presence of these groups is thought to contribute to the unique physical and chemical properties of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 181.54, and a density of 1.417 g/mL at 25 °C. The presence of a fluorine atom and a pyridine structure in the compound are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Scientific Research Applications

Chemical Synthesis and Reactivity

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(3-methoxyphenyl)sulfanyl]pyrimidine serves as a key intermediate or reactant in the synthesis of diverse chemical structures. The formation and reactions of derivatives of simple pyrimidinesulphonic acids illustrate the chemical reactivity and versatility of pyrimidine derivatives in creating a wide array of chemical compounds (Brown & Hoskins, 1972). Furthermore, the synthesis of new sulfanyl pyrimidin-4(3H)-one derivatives showcases the potential for developing compounds with significant biological activities (Bassyouni & Fathalla, 2013).

Biological Activity

Compounds structurally related to this compound have been explored for their biological activities. For instance, the synthesis and evaluation of 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines as acyclic nucleoside phosphonate analogues with antiviral activity demonstrate the potential for designing new therapeutic agents (Hocková et al., 2003).

Material Science and Optoelectronics

The synthesis of transparent aromatic polyimides derived from thiophenyl-substituted benzidines with high refractive index and small birefringence indicates the utility of pyrimidine derivatives in the development of materials with specific optical properties (Tapaswi et al., 2015). This underscores the compound's relevance in material science, particularly in the context of fabricating components for optoelectronic devices.

Antimicrobial and Anticancer Properties

The exploration of novel 5-methyl-4-thiopyrimidine derivatives for their cytotoxic activity provides insights into the potential anticancer properties of related compounds (Stolarczyk et al., 2018). Additionally, studies on the synthesis, characterization, and evaluation of the anti-ulcer activity of benzimidazole derivatives demonstrate the breadth of biomedical applications (Madala, 2017).

Safety and Hazards

The compound is harmful if swallowed, in contact with skin, or if inhaled. It may cause respiratory irritation. Protective measures such as wearing gloves, protective clothing, and eye protection are recommended.

Future Directions

The development of fluorinated organic chemicals, including TFMP derivatives, is becoming an increasingly important research topic. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. It is expected that many novel applications of TFMP will be discovered in the future.